Cas no 64879-78-3 (2-(4-Methylbenzene-1-sulfonyl)pentanenitrile)

• Product Name: 2-(4-Methylbenzene-1-sulfonyl)pentanenitrile
• CAS No: 64879-78-3
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 2792952
• PubChem ID: 12381363
• Update Time: 2025-04-21

2-(4-Methylbenzene-1-sulfonyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 64879-78-3
• 2-(4-Methylbenzene-1-sulfonyl)pentanenitrile
• DTXSID00495452

• Inchi： 1S/C12H15NO2S/c1-3-4-12(9-13)16(14,15)11-7-5-10(2)6-8-11/h5-8,12H,3-4H2,1-2H3
• InChI Key： ORULYJDDMBAPCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C#N)CCC)(=O)=O

Computed Properties

• Exact Mass: 237.08234989Da
• Monoisotopic Mass: 237.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3Ų